Cas no 130189-67-2 (Dibenzo[b,f][1,5]diazocine-2,8-diamine,N2,N8-bis[(4-methoxyphenyl)methylene]-6,12-diphenyl-)
130189-67-2 structure
Product Name:Dibenzo[b,f][1,5]diazocine-2,8-diamine,N2,N8-bis[(4-methoxyphenyl)methylene]-6,12-diphenyl-
CAS No:130189-67-2
MF:C42H32N4O2
MW:624.729089736938
CID:192284
PubChem ID:3076113
Update Time:2025-04-19
Dibenzo[b,f][1,5]diazocine-2,8-diamine,N2,N8-bis[(4-methoxyphenyl)methylene]-6,12-diphenyl- Chemical and Physical Properties
Names and Identifiers
-
- Dibenzo[b,f][1,5]diazocine-2,8-diamine,N2,N8-bis[(4-methoxyphenyl)methylene]-6,12-diphenyl-
- 1-(4-methoxyphenyl)-N-[(6Z,12Z)-2-[(4-methoxyphenyl)methylideneamino]-6,12-diphenylbenzo[c][1,5]benzodiazocin-8-yl]methanimine
- N,N'-Bis((4-methoxyphenyl)methylene)-6,12-diphenyldibenzo(b,f)(1,5)diazocine-2,8-diamine
- BRN 4221221
- Dibenzo(b,f)(1,5)diazocine-2,8-diamine, N,N'-bis((4-methoxyphenyl)methylene)-6,12-diphenyl-
- 130189-67-2
-
- Inchi: 1S/C42H32N4O2/c1-47-35-19-13-29(14-20-35)27-43-33-17-23-39-37(25-33)41(31-9-5-3-6-10-31)46-40-24-18-34(44-28-30-15-21-36(48-2)22-16-30)26-38(40)42(45-39)32-11-7-4-8-12-32/h3-28H,1-2H3/b41-37-,42-38-,43-27+,44-28+,45-39-,45-42-,46-40-,46-41-
- InChI Key: JBOFXJBLDQALRY-ZSYPNSATSA-N
- SMILES: O(C)C1C=CC(=CC=1)/C=N/C1C=CC2=C(C=1)C(C1C=CC=CC=1)=NC1C=CC(=CC=1C(C1C=CC=CC=1)=N2)/N=C/C1C=CC(=CC=1)OC |c:25,41|
Computed Properties
- Exact Mass: 624.25276
- Monoisotopic Mass: 624.25252628g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 48
- Rotatable Bond Count: 8
- Complexity: 1030
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 9
- Topological Polar Surface Area: 67.9Ų
Experimental Properties
- PSA: 67.9
Dibenzo[b,f][1,5]diazocine-2,8-diamine,N2,N8-bis[(4-methoxyphenyl)methylene]-6,12-diphenyl- Related Literature
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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